Thermal Stability vs. Parent L-Rhamnose
1,6-Dideoxy-1,1-bis(ethylsulfonyl)-L-mannitol demonstrates a significantly higher melting point (178-180 °C) compared to its parent sugar, L-rhamnose (91-93 °C for the monohydrate form) [1]. This 88°C increase indicates enhanced thermal stability conferred by the bis(ethylsulfonyl) substitution.
| Evidence Dimension | Melting Point (Thermal Stability) |
|---|---|
| Target Compound Data | 178-180 °C |
| Comparator Or Baseline | L-Rhamnose: 91-93 °C (monohydrate) |
| Quantified Difference | Increase of 85-89 °C |
| Conditions | Standard reported melting point values; target compound as solid, L-rhamnose as monohydrate. |
Why This Matters
This substantial difference in thermal stability is critical for procurement decisions involving formulation, storage, or processes requiring exposure to elevated temperatures, where the derivative offers a clear advantage over the parent sugar.
- [1] Wikipedia contributors. (2025, December 3). Rhamnose. In Wikipedia, The Free Encyclopedia. Retrieved April 23, 2026. View Source
